Cas no 3707-27-5 (3(2H)-Pyridazinone, 4-chloro-5-(ethylamino)-2-phenyl-)
3707-27-5 structure
Product Name:3(2H)-Pyridazinone, 4-chloro-5-(ethylamino)-2-phenyl-
CAS No:3707-27-5
MF:C12H12ClN3O
MW:249.696181297302
CID:2824433
PubChem ID:9280862
Update Time:2025-04-21
3(2H)-Pyridazinone, 4-chloro-5-(ethylamino)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 3707-27-5
- DTXSID80429412
- 4-Chloro-5-(ethylamino)-2-phenylpyridazin-3(2H)-one
- 3(2H)-Pyridazinone, 4-chloro-5-(ethylamino)-2-phenyl-
-
- Inchi: 1S/C12H12ClN3O/c1-2-14-10-8-15-16(12(17)11(10)13)9-6-4-3-5-7-9/h3-8,14H,2H2,1H3
- InChI Key: LWHGOMAVGFRIIC-UHFFFAOYSA-N
- SMILES: ClC1C(N(C2C=CC=CC=2)N=CC=1NCC)=O
Computed Properties
- Exact Mass: 249.0668897Da
- Monoisotopic Mass: 249.0668897Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 44.7Ų
3(2H)-Pyridazinone, 4-chloro-5-(ethylamino)-2-phenyl- Related Literature
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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